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Compound of Interest

Compound Name: sodium;octanoate

Cat. No.: B7820917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of sodium octanoate, covering its chemical

structure, physicochemical properties, synthesis, and significant applications in research and

pharmaceutical development.

Core Chemical Identity
Sodium octanoate, also widely known as sodium caprylate, is the sodium salt of octanoic acid

(caprylic acid).[1][2] It is classified as an organic sodium salt, comprising equal numbers of

sodium cations (Na+) and octanoate anions (C8H15O2-).[1][3] The octanoate anion features

an eight-carbon, straight-chain aliphatic tail, making it a medium-chain fatty acid.[4][5] This

structure imparts amphiphilic properties, influencing its function as a surfactant and stabilizer.

IUPAC Name: sodium octanoate[1][4]

Synonyms: Sodium caprylate, Sodium n-octanoate, Caprylic acid sodium salt[1][2][6]

CAS Number: 1984-06-1[6][7]

Molecular Formula: C₈H₁₅NaO₂[1][7]

Chemical Structure Representations:

SMILES: CCCCCCCC(=O)[O-].[Na+][1]
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InChI: InChI=1S/C8H16O2.Na/c1-2-3-4-5-6-7-8(9)10;/h2-7H2,1H3,(H,9,10);/q;+1/p-1[1][4]

Physicochemical Properties
Sodium octanoate is typically a white or off-white crystalline powder.[3][7][8] It is stable under

normal conditions but is incompatible with strong oxidizing agents.[3][8] Its solubility in water is

high, a characteristic attributed to its ionic nature, which is crucial for its use in aqueous

formulations.[8][9]

Property Value Source(s)

Molecular Weight 166.19 g/mol [1][6]

Appearance White or off-white powder [3][7][10]

Melting Point ~245 °C (with decomposition) [3][8][10]

Solubility in Water Highly soluble [8][9]

logP (Octanol/Water) 0.106 at 23.9 °C

pH of Aqueous Solution 8.0 - 10.5 [8][10]

Synthesis and Manufacturing
The primary method for synthesizing sodium octanoate is through the neutralization of octanoic

acid (caprylic acid) with a sodium base, typically sodium hydroxide.

Experimental Protocol: Neutralization Synthesis

A common industrial method for preparing medicinal-grade sodium octanoate involves the

following steps:[11][12]

Purification of Octanoic Acid: Industrial-grade octanoic acid is purified via vacuum distillation.

The process is typically conducted at a pressure of 0.06–0.10 MPa and a temperature of

130–150 °C.[12] The distilled acid vapor is cooled and collected.

Neutralization Reaction: Purified octanoic acid is added to a reaction vessel containing a

solution of sodium hydroxide in purified water. The reaction generates sodium octanoate and
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water. The mixture is heated to between 60-110°C to ensure the reaction goes to

completion.[11][12]

Isolation and Drying: The resulting sodium octanoate solution is allowed to stand and is then

filtered. The pH is carefully controlled between 8.0 and 10.5.[12] The solution is then dried,

often using an atomizing dryer, to yield a white crystalline powder.[12]

Final Processing: The powder is assayed for quality and purity before undergoing aseptic

packaging.[12]

Applications in Research and Drug Development
Sodium octanoate is a versatile compound with numerous applications stemming from its

chemical properties.

Protein Stabilizer: A primary application is its use as a stabilizer for proteins, most notably for

human serum albumin and fibrinogen, particularly during heat sterilization for viral

inactivation.[3][6][10][13] It helps prevent protein denaturation and aggregation.[13]

Pharmaceutical Excipient: It functions as an excipient in drug formulations to enhance the

solubility and bioavailability of active pharmaceutical ingredients.[3][9][10][13] For instance, it

can increase the rectal absorption of drugs like cefoxitin.[3]

Antimicrobial Agent and Preservative: Sodium octanoate possesses antimicrobial properties

and is used as a preservative in food and personal care products.[7][9][14] It has

demonstrated activity against various pathogens, including those responsible for bovine

mastitis.[15]

Research Chemical: In a research context, it is used to study the metabolic effects of

medium-chain fatty acids.[13] A carbon-13 labeled version of sodium octanoate is used in the

octanoate breath test to assess hepatic mitochondrial function.[16]

Modulator of Biological Processes: Research has shown it can modify intracellular action

potentials in cardiac muscle and influence ion transport across membranes.[1] It is also used

to investigate the innate immune response in epithelial cells.[13][15]
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Food Additive: In the food industry, it serves as an anticaking agent, emulsifier, and binder.[1]

[7][10]

Biological Activity and Signaling
Sodium octanoate exhibits a range of biological effects that are of interest to researchers. At

high concentrations, it can induce a coma-like state in animal models, a syndrome that

resembles hepatic encephalopathy, and inhibit (Na+, K+)-ATPase activity in the brain.[1]

A key area of recent research is its role in modulating the innate immune response. A study on

bovine mammary epithelial cells (bMEC) demonstrated that sodium octanoate has a

differential, concentration-dependent effect on the internalization of the bacterium

Staphylococcus aureus.

Low Concentrations (0.25 and 0.5 mM): Stimulated the internalization of S. aureus into

epithelial cells.

High Concentrations (1 and 2 mM): Inhibited the internalization of the bacteria.[15]

This dual effect suggests that sodium octanoate can act as a regulator of the innate immune

defense in epithelial tissues, potentially helping to clear invading pathogens.[15]

Visualized Experimental Workflow
The following diagram illustrates the experimental workflow and logical relationship from the

study on how sodium octanoate modulates the internalization of S. aureus in bovine mammary

epithelial cells.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-octanoate
https://nmpharmtech.com/other-products/sodium-octanoate/
https://www.nbinno.com/article/emulsifiers/sodium-octanoate-properties-cas-industrial-significance-yn
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-octanoate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3591121/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3591121/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup
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Caption: Workflow of S. aureus internalization assay in epithelial cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7820917?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

